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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409 Get Quote

Essential Safety and Handling Guide for Methyl
3-(propylamino)propanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 3-(propylamino)propanoate. The following procedures are based on best practices for

handling similar chemical compounds, specifically aminopropanoates, and should be

implemented to ensure a safe laboratory environment.

I. Personal Protective Equipment (PPE)
When handling Methyl 3-(propylamino)propanoate, a comprehensive approach to personal

safety is paramount. The following PPE is required to minimize exposure and ensure user

safety.

A. Eye and Face Protection:

Chemical Splash Goggles: Must be worn at all times to protect against splashes.[1][2][3][4]

Face Shield: Recommended when handling larger quantities or when there is a significant

risk of splashing.[3][4]

B. Skin Protection:
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Chemical-Resistant Gloves: Nitrile, neoprene, or PVC gloves are suitable for handling this

compound.[2][3][5][6] Always inspect gloves for any signs of degradation or punctures before

use.

Laboratory Coat: A flame-retardant lab coat or chemical-resistant apron should be worn to

protect against spills.[5]

Full-Body Protection: For large-scale operations or in the event of a significant spill,

chemical-resistant coveralls are recommended.[3]

C. Respiratory Protection:

Fume Hood: All handling of Methyl 3-(propylamino)propanoate should be conducted in a

well-ventilated laboratory, preferably within a chemical fume hood, to avoid the inhalation of

vapors.[1][7]

Respirator: If working outside of a fume hood or if there is a potential for inhalation exposure,

a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.[4][8]

II. Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for Methyl 3-(propylamino)propanoate was not

available, the following table summarizes key data from closely related compounds, Methyl 3-

(diethylamino)propanoate and Methyl 3-(methylamino)propanoate, to provide an indication of

potential hazards.
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Property
Methyl 3-
(diethylamino)
propanoate

Methyl 3-
(methylamino)
propanoate

General Esters
General
Amines

CAS Number 5351-01-9[9] 24549-12-0[10] N/A N/A

Molecular

Formula
C8H17NO2 C5H11NO2[10] Varies Varies

Molecular Weight 159.23 g/mol 117.15 g/mol [10] Varies Varies

Boiling Point Not available Not available
Generally

volatile[1]
Varies

Flash Point Not available Not available
Often

flammable[11]
Varies

Hazards

Skin and eye

contact,

inhalation[9]

Skin and eye

contact,

inhalation[10]

Corrosive (if

acidic precursors

are present)[2]

[11]

Can be

corrosive, toxic,

and

environmentally

harmful[12][13]

III. Operational Plan: Step-by-Step Handling
Protocol
Adherence to a strict operational protocol is essential for the safe handling of Methyl 3-
(propylamino)propanoate.

Preparation:

Ensure all necessary PPE is readily available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have spill control materials (e.g., absorbent pads, neutralizers) accessible.

Handling:
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Conduct all work within a certified chemical fume hood.[1]

Use spark-proof tools and avoid sources of ignition, as related compounds may be

flammable.[9][10]

Avoid direct contact with the skin and eyes.[2][9][10] In case of accidental contact,

immediately flush the affected area with copious amounts of water for at least 15 minutes

and seek medical attention.[8]

Do not eat, drink, or smoke in the laboratory area.[10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][10]

Keep away from heat, sparks, and open flames.[7][10]

Store away from incompatible materials such as strong oxidizing agents.[14]

IV. Disposal Plan: Managing Chemical Waste
Proper disposal of Methyl 3-(propylamino)propanoate and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Keep Methyl 3-(propylamino)propanoate waste separate from other chemical waste

streams to prevent hazardous reactions.[12]

Containerization:

Collect all liquid waste containing Methyl 3-(propylamino)propanoate in a designated,

properly labeled, and sealed container. The container should be made of a compatible

material.[12]

Contaminated materials such as gloves, absorbent pads, and empty containers should

also be collected in a labeled hazardous waste container.
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Disposal Procedure:

Do not dispose of Methyl 3-(propylamino)propanoate down the drain or in the regular

trash.[12]

Arrange for disposal through a licensed hazardous waste disposal company.[12] They are

equipped to handle and dispose of chemical waste safely and in an environmentally

responsible manner.

Maintain a record of waste disposal, including quantities, dates, and disposal methods, as

required by regulations.[12]

V. Experimental Workflow and Safety Logic
The following diagrams illustrate the recommended workflow for handling Methyl 3-
(propylamino)propanoate and the logical relationships for ensuring safety.
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Safe Handling Workflow for Methyl 3-(propylamino)propanoate

Preparation

Handling
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Caption: Workflow for the safe handling and storage of Methyl 3-(propylamino)propanoate.
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Disposal Protocol for Methyl 3-(propylamino)propanoate Waste

Waste Collection

Containerization
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Segregate Liquid Waste

Labeled, Sealed Liquid Container

Collect Contaminated Solids

Labeled, Sealed Solid Waste Container

Licensed Hazardous Waste Disposal
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Click to download full resolution via product page

Caption: Step-by-step protocol for the safe disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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Phone: (601) 213-4426
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